2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its molecular weight, boiling point, melting point, solubility, and stability. For this compound, specific physical and chemical properties are not detailed in the available literature .Scientific Research Applications
- Kinase Inhibitors : The compound’s structure suggests it could serve as a kinase inhibitor. Kinases play crucial roles in cell signaling pathways, and inhibiting them can modulate disease processes .
- Neurological Disorders : Investigate its effects on neurotransmitter systems, neuronal function, and neurodegenerative diseases. Could it be a potential treatment for Parkinson’s or Alzheimer’s?
Chemical Biology
Explore its chemical reactivity and interactions:
- Peptide Derivatization : As a derivatization reagent, it can modify carboxyl groups on peptides. This application is useful in proteomics and peptide analysis .
Organic Synthesis
Consider its synthetic utility:
- Building Block : Researchers have used it as a starting reagent for synthesizing other compounds, such as pyrrolopyridines .
Biochemical Assays
Evaluate its use in assays:
Sigma-Aldrich: 1-(4-Methyl-2-morpholin-4-yl-pyrimidin-5-yl)-ethanone Discovery and Preclinical Profiling of 3-[4-(Morpholin-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzonitrile, a Highly Selective and Brain-Penetrant LRRK2 Inhibitor Sigma-Aldrich: 1-(2-Pyrimidyl)piperazine
properties
IUPAC Name |
2-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperazin-1-yl]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N6O2/c26-18(24-6-2-1-3-7-24)16-22-8-10-25(11-9-22)19-20-5-4-17(21-19)23-12-14-27-15-13-23/h4-5H,1-3,6-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVYOVOUTANJOGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2CCN(CC2)C3=NC=CC(=N3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.